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Compound of Interest

Compound Name: 1-(Pyrrolidin-2-ylmethyl)piperidine

Cat. No.: B058526

Essential Safety and Handling Guide for 1-
(Pyrrolidin-2-ylmethyl)piperidine

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(Pyrrolidin-2-ylmethyl)piperidine (CAS
No. 112906-37-3) is not readily available in public databases. The following guidance is based
on the safety profiles of its constituent chemical structures, piperidine and pyrrolidine.
Researchers must obtain the specific SDS from the supplier before handling this compound
and adhere to all safety protocols outlined therein. The information below should be considered

a supplementary resource.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-(Pyrrolidin-2-
ylmethyl)piperidine. Given its structure, which combines a pyrrolidine and a piperidine ring,
this compound is likely to share hazards with these parent compounds, including potential
flammability, corrosivity, and toxicity.

Hazard Summary of Structurally Related Compounds

The following table summarizes the key hazards associated with piperidine and pyrrolidine,
which should be considered as potential hazards for 1-(Pyrrolidin-2-yImethyl)piperidine until

a specific SDS is available.
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Hazard Classification

Piperidine

Pyrrolidine

Highly flammable liquid and

vapor.[1][2] Vapors are heavier

Highly flammable liquid and

vapor. Vapors are heavier than

Flammability ] ) )
than air and may form air and may form explosive
explosive mixtures with air.[2] mixtures with air.[3]

Toxic in contact with skin and if )
o ) ) Harmful if swallowed or

Acute Toxicity inhaled.[1][4] Harmful if

swallowed.[1][5]

inhaled.[6]

Skin Corrosion/Irritation

Causes severe skin burns and
eye damage.[1][2][4]

Causes severe skin burns and

eye damage.[3][6]

Serious Eye Damage/Irritation

Causes serious eye damage.

[1](2]

Causes severe eye damage.

Respiratory Irritation

Corrosive to the respiratory
tract.[2]

Irritating to the respiratory
tract.[3]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is critical when handling 1-

(Pyrrolidin-2-ylmethyl)piperidine. The following PPE is recommended based on the hazards

of its parent compounds.
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PPE Category

Recommended Equipment

Justification

Eye and Face Protection

Chemical safety goggles and a
face shield.[2][3]

Protects against splashes and
vapors that can cause severe

eye damage and irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Glove material should
be selected based on the
supplier's specific
recommendations and

breakthrough time.

Prevents skin contact, as the
compound may be toxic and

cause severe skin burns.[1][2]

[3]

Skin and Body Protection

A flame-retardant lab coat,
chemical-resistant apron, and
closed-toe shoes. For larger
quantities or in case of splash
risk, a chemical-resistant suit

may be necessary.[2][3]

Protects against skin
absorption and chemical
burns.[1][2][3]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood.
[2][3] If there is a risk of
exceeding exposure limits, a
NIOSH-approved respirator
with an organic vapor cartridge

is required.

Protects against the inhalation
of potentially toxic and irritating
vapors.[1][2][3]

Operational and Disposal Plans
Handling and Storage

o Ventilation: Always handle 1-(Pyrrolidin-2-yImethyl)piperidine in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.[2][3]

« Ignition Sources: This compound is likely flammable. Keep away from open flames, sparks,

and other sources of ignition.[1][2][3] Use non-sparking tools and ground all equipment to

prevent the buildup of static electricity.[1][3]
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e Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and acid chlorides.

[31[7]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area,
segregated from incompatible materials.[7]

Spill Management

o Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the chemical with an inert material such as sand,
vermiculite, or a commercial absorbent.

Collection: Carefully collect the absorbed material into a sealed, labeled container for
hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water.

Personal Protection: All personnel involved in the cleanup must wear the appropriate PPE as
described above.

Disposal Plan

o Waste Characterization: All waste containing 1-(Pyrrolidin-2-ylmethyl)piperidine must be
treated as hazardous waste.

» Containerization: Collect waste in a properly labeled, sealed, and compatible container.

o Disposal: Dispose of the hazardous waste through a licensed environmental disposal
service, in accordance with all federal, state, and local regulations. Do not dispose of it down
the drain.

Experimental Workflow for Safe Handling
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The following diagram illustrates the procedural workflow for the safe handling of 1-(Pyrrolidin-
2-ylmethyl)piperidine, from preparation to disposal.

Workflow for Safe Handling of 1-(Pyrrolidin-2-ylmethyl)piperidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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